Cas no 219954-72-0 (1,3-Benzenedicarboxaldehyde, 2,4,6-trihydroxy-5-(3-methylbutyl)-)

• Product name: 1,3-Benzenedicarboxaldehyde, 2,4,6-trihydroxy-5-(3-methylbutyl)-
• CAS No: 219954-72-0
• MF: C₁₃H₁₆O₅
• MW: 252.263144493103
• CID: 1405416

1,3-Benzenedicarboxaldehyde, 2,4,6-trihydroxy-5-(3-methylbutyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxaldehyde, 2,4,6-trihydroxy-5-(3-methylbutyl)-

• Inchi： 1S/C13H16O5/c1-7(2)3-4-8-11(16)9(5-14)13(18)10(6-15)12(8)17/h5-7,16-18H,3-4H2,1-2H3
• InChI Key： GHBYTBMILCMVGY-UHFFFAOYSA-N
• SMILES： C1(C=O)=C(O)C(CCC(C)C)=C(O)C(C=O)=C1O

Computed Properties

• Exact Mass: 252.09978

Experimental Properties

• Density: 1.322±0.06 g/cm3(Predicted)
• Boiling Point: 329.5±42.0 °C(Predicted)
• PSA: 94.83
• pka: 5.56±0.50(Predicted)